molecular formula C15H14ClNO3 B8517493 [3-Chloro-1-methyl-5-(4-methylbenzoyl)-1H-pyrrol-2-yl]acetic acid CAS No. 62380-68-1

[3-Chloro-1-methyl-5-(4-methylbenzoyl)-1H-pyrrol-2-yl]acetic acid

Cat. No.: B8517493
CAS No.: 62380-68-1
M. Wt: 291.73 g/mol
InChI Key: APABABGDMIOGRK-UHFFFAOYSA-N
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Description

[3-Chloro-1-methyl-5-(4-methylbenzoyl)-1H-pyrrol-2-yl]acetic acid is a useful research compound. Its molecular formula is C15H14ClNO3 and its molecular weight is 291.73 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

62380-68-1

Molecular Formula

C15H14ClNO3

Molecular Weight

291.73 g/mol

IUPAC Name

2-[3-chloro-1-methyl-5-(4-methylbenzoyl)pyrrol-2-yl]acetic acid

InChI

InChI=1S/C15H14ClNO3/c1-9-3-5-10(6-4-9)15(20)13-7-11(16)12(17(13)2)8-14(18)19/h3-7H,8H2,1-2H3,(H,18,19)

InChI Key

APABABGDMIOGRK-UHFFFAOYSA-N

Canonical SMILES

CC1=CC=C(C=C1)C(=O)C2=CC(=C(N2C)CC(=O)O)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

A suspension of 3.3 g. of methyl 3-chloro-1-methyl-5-(p- toluoyl)pyrrole-2-acetate (0.0108 mole) from Example II in 12 ml. of IN sodium hydroxide and 5 ml. of ethanol is refluxed for 30 min. The ethanol is evaporated from the yellow solution, and the latter is poured into dilute HCl. The precipitate is collected, air dried, and recrystallized from 2-propanol to give 3-chloro-1-methyl-5-(p-toluoyl) pyrrole-2-acetic acid as a white solid; m.p. 163°-164° C (dec.)
Name
methyl 3-chloro-1-methyl-5-(p- toluoyl)pyrrole-2-acetate
Quantity
0.0108 mol
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three

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